Cas no 1805227-26-2 (2-Chloro-4-fluoro-5-methylphenol)

• Product Name: 2-Chloro-4-fluoro-5-methylphenol
• CAS No: 1805227-26-2
• MF: C₇H₆ClFO
• MW: 160.573344707489
• CID: 5003553
• Update Time: 2025-05-19

2-Chloro-4-fluoro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-5-methylphenol
• 2-Chloro-4-fluoro-5-methylphenol

• Inchi： 1S/C7H6ClFO/c1-4-2-7(10)5(8)3-6(4)9/h2-3,10H,1H3
• InChI Key： KCTXUWOJVJOUGF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-4-fluoro-5-methylphenol

Professional Introduction to 2-Chloro-4-fluoro-5-methylphenol (CAS No. 1805227-26-2)

2-Chloro-4-fluoro-5-methylphenol, identified by its Chemical Abstracts Service (CAS) number 1805227-26-2, is a fluorinated aromatic phenol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications.

The molecular structure of 2-Chloro-4-fluoro-5-methylphenol consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 4-position, and a methyl group at the 5-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both halogen atoms enhances its reactivity, allowing for further functionalization and diversification in drug design.

In recent years, the interest in fluorinated phenols has surged due to their remarkable biological activity and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of molecules, thereby enhancing their therapeutic efficacy. 2-Chloro-4-fluoro-5-methylphenol is no exception, as it has shown promise in several preclinical studies as a precursor for bioactive compounds.

One of the most compelling aspects of 2-Chloro-4-fluoro-5-methylphenol is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By leveraging the structural flexibility of 2-Chloro-4-fluoro-5-methylphenol, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering new avenues for targeted therapy.

Recent advancements in computational chemistry have further enhanced the understanding of how substituents like chlorine and fluorine influence the binding interactions between 2-Chloro-4-fluoro-5-methylphenol derivatives and their biological targets. Molecular docking studies have revealed that these modifications can optimize key pharmacophoric elements, leading to improved drug-like properties such as high affinity and selectivity. This computational approach has been instrumental in guiding the rational design of novel compounds with enhanced therapeutic potential.

The pharmaceutical industry has also explored the use of 2-Chloro-4-fluoro-5-methylphenol as an intermediate in the synthesis of antiviral agents. The unique electronic properties of this compound allow it to interact with viral enzymes and proteins in ways that disrupt viral replication cycles. Preliminary studies have shown that derivatives of 2-Chloro-4-fluoro-5-methylphenol exhibit inhibitory effects against various viruses, including those responsible for influenza and hepatitis.

In addition to its applications in drug development, 2-Chloro-4-fluoro-5-methylphenol has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a versatile building block for synthesizing complex organic molecules. Researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength, as well as agrochemicals with improved efficacy and environmental safety.

The synthesis of 2-Chloro-4-fluoro-5-methylphenol typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the versatility of 2-Chloro-4-fluoro-5-methylphenol but also underscore its importance as a key intermediate in industrial-scale chemical production.

The environmental impact of fluorinated compounds has been a subject of ongoing research and debate. While fluorine atoms offer numerous advantages in terms of biostability and pharmacological activity, their persistence in the environment raises concerns about potential long-term effects. Efforts are being made to develop greener synthetic routes for producing compounds like 2-Chloro-4-fluoro-5-methylphenol, ensuring that their benefits can be harnessed without compromising ecological integrity.

In conclusion, 2-Chloro-4-fluoro-5-methylphenol, with its CAS number 1805227-26-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation for years to come.